N-(3-acetylphenyl)-5-(N-cyclopropyl-N-(furan-2-ylmethyl)sulfamoyl)furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-acetylphenyl)-5-(N-cyclopropyl-N-(furan-2-ylmethyl)sulfamoyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C21H20N2O6S and its molecular weight is 428.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
DNA Binding and Antiprotozoal Activity
The compound has shown relevance in studies exploring DNA binding properties and potential antiprotozoal activities. For instance, a study on 2,5-bis(4-guanylphenyl)furan, a structurally similar compound, highlighted its enhanced DNA-binding affinity and effectiveness against the Pneumocystis carinii pathogen. This indicates the potential of N-(3-acetylphenyl)-5-(N-cyclopropyl-N-(furan-2-ylmethyl)sulfamoyl)furan-2-carboxamide in similar applications (Laughton et al., 1995).
Antimicrobial Activity
Another significant application area is antimicrobial activity. A related compound, 2-amino-4-(4-chlorophenyl)-N-(3-furan-2-ylmethyl carboxamido) thiophenes, synthesized using a similar chemical structure, was screened for antimicrobial properties, suggesting potential applications of this compound in antimicrobial research (Arora et al., 2013).
Catalytic Applications
The compound's structure is closely related to furan derivatives, which have been used in catalysis. For instance, 4-carboxybenzyl sulfamic acid functionalized Fe3O4 nanoparticles, a related compound, showed high catalytic activity and reusability in the synthesis of furan-2(5H)-one derivatives, indicating potential catalytic applications for this compound in organic synthesis (Khodaei et al., 2018).
Synthesis of Bioactive Compounds
There's also research indicating its relevance in the synthesis of bioactive compounds. For instance, studies on novel dicationic imidazo[1,2-a]pyridines, which share structural features with this compound, have demonstrated strong DNA affinities and in vitro activity against protozoal pathogens, suggesting similar bioactive potential (Ismail et al., 2004).
Neurological Disorder Treatments
Additionally, a related compound, (2S,3R)-N-[2-(pyridin-3-ylmethyl)-1-azabicyclo[2.2.2]oct-3-yl]benzo[b]furan-2-carboxamide, was identified as a promising drug candidate for treating cognitive impairment associated with neurological disorders, indicating potential applications of this compound in this field as well (Mazurov et al., 2012).
Properties
IUPAC Name |
N-(3-acetylphenyl)-5-[cyclopropyl(furan-2-ylmethyl)sulfamoyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O6S/c1-14(24)15-4-2-5-16(12-15)22-21(25)19-9-10-20(29-19)30(26,27)23(17-7-8-17)13-18-6-3-11-28-18/h2-6,9-12,17H,7-8,13H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOUUEFJKGAPHEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=C(O2)S(=O)(=O)N(CC3=CC=CO3)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.